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Compound of Interest

Compound Name:
(S)-chroman-3-amine

hydrochloride

CAS No.: 59108-54-2

Cat. No.: B1401249

Get Quote

Executive Summary
The chroman-3-amine (3-amino-3,4-dihydro-2H-1-benzopyran) scaffold is a privileged structure

in medicinal chemistry, serving as a critical pharmacophore in G-protein coupled receptor

(GPCR) ligands, ion channel modulators, and monoamine transporter inhibitors. However, its

utility is strictly governed by stereochemistry; the (R)- and (S)-enantiomers often exhibit distinct

pharmacological profiles, necessitating high enantiomeric excess (ee >98%) for lead

optimization.

This guide provides a technical roadmap for sourcing enantiomerically pure chroman-3-amines.

It moves beyond simple vendor lists to establish a Sourcing & Validation Ecosystem, comparing

direct acquisition of pure enantiomers against the cost-benefit of in-house resolution of racemic

bulk material.

The Chroman-3-amine Scaffold in Drug Discovery
The chroman-3-amine core offers a rigidified phenethylamine backbone. Unlike flexible linear

amines, the chroman ring constrains the nitrogen atom's vector, reducing entropic penalties
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upon binding.

Key Pharmacological Relevance
5-HT Receptors: Substituted chroman-3-amines are potent ligands for 5-HT

and 5-HT

receptors.

Sigma Receptors: High affinity for

receptors, implicated in neuroprotection.

Peptidomimetics: Constrained amino acid analogues.

Commercial Sourcing Landscape
The market for chroman-3-amines is bifurcated into Catalog Suppliers (stock items) and

Custom Synthesis/CROs (on-demand).

Identity & CAS Registry
To avoid sourcing errors, precise CAS numbers must be used. Many vendors list the generic

"Chroman-3-amine HCl" without specifying stereochemistry.

Compound Stereochemistry CAS Number Typical Purity

(R)-Chroman-3-amine

HCl
(3R)-Enantiomer 211506-59-1 ≥ 97% ee

(S)-Chroman-3-amine

HCl
(3S)-Enantiomer 211506-60-4 ≥ 97% ee

Chroman-3-amine HCl Racemic (±) 18518-71-3 Racemic

Validated Supplier Tiers
Tier 1: Primary Catalog Sources (High Reliability)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


These suppliers typically hold stock of the specific enantiomers or have validated routes to

rapid synthesis.

Enamine: A global leader in building blocks. Their "REAL" (Readily AccessibLe) database

often contains substituted chroman-3-amines not found elsewhere.

Capability: High-throughput synthesis, validated chiral separation.

BLD Pharm: Strong inventory of specific (R)- and (S)-enantiomers (CAS 211506-59-1).

Capability: Gram-to-kilogram scale scale-up.

Combi-Blocks: Excellent source for halogenated or substituted chroman-3-amine analogs

(e.g., 6-fluoro-chroman-3-amine).

Tier 2: Aggregators & Global Distributors
Useful for procurement consolidation but often carry a markup or longer lead time.

Fisher Scientific / eMolecules: Lists both enantiomers (e.g., Catalog No. 211506-60-4).[1]

Sigma-Aldrich (Merck): Primarily lists the racemate (CAS 18518-71-3) but offers custom

sourcing for enantiomers.

Tier 3: Bulk Racemic Suppliers (For In-House Resolution)
Chem-Impex / Fluorochem: Reliable sources for bulk racemic material (100g+) if cost

reduction via in-house resolution is preferred.

Technical Validation: Quality Assurance Protocol
Trusting a Certificate of Analysis (CoA) without verification is a critical risk in chiral chemistry.

Every batch of "enantiomerically pure" material must be validated upon receipt.

Analytical Workflow
The standard achiral HPLC is insufficient. A Chiral HPLC or SFC method is mandatory.

Standard Operating Procedure (SOP): Chiral Purity Determination

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/shop/products/s-chroman-3-amine-hcl-1g/502179914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1401249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument: HPLC with UV detection (210 nm and 254 nm).

Column: Daicel Chiralpak® IA or OD-H (Amylose/Cellulose tris(3,5-

dimethylphenylcarbamate)).

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Note: Diethylamine (DEA) is crucial to suppress peak tailing of the primary amine.

Flow Rate: 1.0 mL/min.

Temperature: 25°C.

Acceptance Criteria:

Chemical Purity (AUC): >98%

Enantiomeric Excess (ee): >97.5%[2][3][4]

Sourcing Decision Logic
The following diagram illustrates the decision process for sourcing these scaffolds, balancing

cost, time, and purity requirements.
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Figure 1: Strategic decision tree for sourcing chiral building blocks, emphasizing the mandatory

internal QC step.

In-House Resolution Protocol (The "Make" Option)
If commercial enantiomers are out of stock or prohibitively expensive (> $500/g), the resolution

of racemic chroman-3-amine (CAS 18518-71-3) is a robust, cost-effective alternative.

The Tartaric Acid Method
Classical resolution using L-(+)-Tartaric acid or D-(-)-Tartaric acid is the industry standard for

chiral primary amines.

Protocol:

Salt Formation: Dissolve racemic chroman-3-amine (1.0 eq) in hot Ethanol (EtOH). Add L-

(+)-Tartaric acid (1.0 eq) dissolved in hot EtOH.

Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate. The

diastereomeric salt of one enantiomer (typically the (R)-amine with (+)-tartaric acid, though

this must be empirically verified) will crystallize.

Filtration: Filter the crystals. The mother liquor contains the enriched opposite enantiomer.

Recrystallization: Recrystallize the solid from EtOH/Water (9:1) until constant melting point

and rotation are achieved.

Freebasing: Suspend the purified salt in water, basify with 2M NaOH to pH > 12, and extract

with Dichloromethane (DCM). Dry and concentrate to yield the pure enantiomer.
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(1.0 eq)

Slow Cooling
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Figure 2: Workflow for the classical resolution of racemic chroman-3-amine using tartaric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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